(E)-3-(methoxyamino)-1-(4-nitrophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(methoxyamino)-1-(4-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C10H10N2O4/c1-16-11-7-6-10(13)8-2-4-9(5-3-8)12(14)15/h2-7,11H,1H3/b7-6+
• InChI Key: UQWRAYUJRWULBG-VOTSOKGWSA-N
• Canonical SMILES: CONC=CC(=O)C1=CC=C(C=C1)[N+](=O)[O-]
• Isomeric SMILES: CON/C=C/C(=O)C1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C10H10N2O4
• Molecular Weight: 222.20 g/mol

Description

(E)-3-(methoxyamino)-1-(4-nitrophenyl)prop-2-en-1-one, also known as NO-ASA, is a compound that has gained significant attention in scientific research due to its potential therapeutic benefits. NO-ASA is a nitric oxide-releasing derivative of aspirin, which has been shown to possess anti-inflammatory, anti-platelet, and anti-cancer properties.

Scientific Research Applications

• Photophysical Properties in Different Solvents : A study by Kumari et al. (2017) investigated the absorption and fluorescence characteristics of chalcone derivatives in different solvents. They found bathochromic shifts from non-polar to polar solvents due to intramolecular charge transfer interactions. This indicates a large difference in dipole moment between the ground and excited states of the molecules.

• Synthesis of Entacapone : In a study by Harisha et al. (2015), a new synthesis of the drug entacapone, a catechol-O-methyltransferase inhibitor, was achieved. This research highlights the potential for using similar compounds in drug synthesis.

• Anti-Cancer Activity Against Breast Cancer : Singh et al. (2016) studied Ru(II) complexes with substituted chalcone ligands, including (E)-1-(2-hydroxyphenyl)-3-(4-nitrophenyl)prop-2-en-1-one. They found significant anti-breast cancer activity, as evident from cytotoxicity, morphological changes, DNA fragmentation, and cell cycle arrest in breast cancer cells (Singh et al., 2016).

• Antioxidant Activity of Aminochalcones : Sulpizio et al. (2016) synthesized aminochalcone derivatives and assessed their antioxidant activity. The study found that these compounds exhibit strong antioxidant properties, which could be beneficial in various applications (Sulpizio et al., 2016).

• Optoelectronic and Charge Transport Properties : Shkir et al. (2019) reported on the crystal structure, optoelectronic, and charge transport properties of chalcone derivatives. They found that these compounds could be good choices for use in various semiconductor devices (Shkir et al., 2019).

• Corrosion Inhibition Studies : Mishra et al. (2018) demonstrated the effect of electron-withdrawing and releasing substituents on the inhibition behavior of N-Phenyl-benzamide derivatives for mild steel acidic corrosion. This study shows the potential application of such compounds in industrial settings (Mishra et al., 2018).